Metastable eutectic, gas to solid, condensation in the FeO–Fe2O3–SiO2 system
Physical Chemistry Chemical Physics Pub Date: DOI: 10.1039/A900053D
Abstract
Non-equilibrium gas to solid condensation produced three distinct groupings of ferrosilica solids with compositions ∽15, 30 and 87.5 wt.% FeO (or, ∽17, 33 and 97 wt.% Fe2O3). These solid compositions define metastable eutectic points in the FeO/Fe2O3–SiO2 binary system. The position of a silica-rich metastable eutectic is sensitive to the ratio FeO:Fe2O3 during gas-to-solid quenching. The Fe-rich metastable eutectic indicates a two-liquid field in this revised pseudo-binary equilibrium phase diagram.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 176088-59-8
